4-chloro-2-methyl-N-(propan-2-yl)aniline

• Molecular Formula: C10H14ClN
• Molecular Weight: 183.68 g/mol
• IUPAC Name: 4-chloro-2-methyl-N-propan-2-ylaniline
• InChI: InChI=1S/C10H14ClN/c1-7(2)12-10-5-4-9(11)6-8(10)3/h4-7,12H,1-3H3
• InChI Key: ICKAZDCJYBVRNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(C)C

Description

4-Chloro-2-methyl-N-(propan-2-yl)aniline is a substituted aniline derivative characterized by a chloro group at the para position (C4), a methyl group at the ortho position (C2), and an isopropyl (propan-2-yl) group attached to the nitrogen atom of the amino group. This structure confers unique physicochemical properties, including moderate lipophilicity (predicted logP ~3.5) and a molecular weight of approximately 199.7 g/mol (calculated from its formula, C₁₀H₁₃ClN).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-2-methyl-N-(propan-2-yl)aniline can be achieved through various methods. One common approach involves the alkylation of 4-chloro-2-methylaniline with isopropyl halides under basic conditions. The reaction typically uses a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In industrial settings, the production of 4-chloro-2-methyl-N-(propan-2-yl)aniline may involve large-scale alkylation processes using continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

4-chloro-2-methyl-N-(propan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the nitro group (if present) to an amine group.

Substitution: The chlorine atom can be substituted with other nucleophiles in the presence of suitable catalysts.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a palladium catalyst are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while substitution reactions can produce various substituted aniline derivatives.

Scientific Research Applications

4-chloro-2-methyl-N-(propan-2-yl)aniline has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-chloro-2-methyl-N-(propan-2-yl)aniline involves its interaction with specific molecular targets. The compound can act as a nucleophile in substitution reactions, where it donates an electron pair to form new chemical bonds. The pathways involved in its reactions depend on the specific conditions and reagents used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Reference
4-Chloro-2-methyl-N-(propan-2-yl)aniline	4-Cl, 2-CH₃, N-(propan-2-yl)	~199.7	Moderate steric hindrance; potential intermediate for drug synthesis
4-Chloro-N-(2-pyridyl)aniline	4-Cl, N-(2-pyridyl)	198.66	Forms N–H⋯N hydrogen-bonded dimers; enhanced solubility in polar solvents
N,N-Diisopropylaniline	N,N-di(propan-2-yl)	177.29	High steric hindrance; used in coordination chemistry and catalysis
4-(Morpholin-4-yl)-N-(propan-2-yl)aniline	4-morpholino, N-(propan-2-yl)	220.31	Electron-donating morpholino group deactivates ring; slower electrophilic substitution
2-Chloro-4-(propan-2-yloxy)aniline	2-Cl, 4-O-(propan-2-yl)	185.65	Ether linkage increases polarity; applications in dye chemistry

Structural and Electronic Differences

• Chloro vs. Morpholino Substituents: The chloro group in the target compound is electron-withdrawing, directing electrophilic substitution to the meta position. In contrast, the morpholino group in 4-(morpholin-4-yl)-N-(propan-2-yl)aniline is electron-donating, further deactivating the aromatic ring and reducing reactivity .
• Steric Effects : N,N-Diisopropylaniline exhibits greater steric hindrance due to two isopropyl groups on the nitrogen, limiting its utility in reactions requiring nucleophilic attack at the amine .

Physicochemical Properties

• Solubility : The pyridyl substituent in 4-Chloro-N-(2-pyridyl)aniline enhances water solubility compared to the hydrophobic isopropyl group in the target compound .
• Melting Points : While specific data for the target compound is unavailable, analogs like N,N-diisopropylaniline (liquid at room temperature) and 4-Chloro-N-(2-pyridyl)aniline (crystalline solid, mp >100°C) suggest that substituents significantly influence phase behavior .

Biological Activity

4-Chloro-2-methyl-N-(propan-2-yl)aniline is an aromatic amine compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, focusing on its mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-chloro-2-methyl-N-(propan-2-yl)aniline is C10H13ClN, which indicates the presence of a chloro group and an isopropyl substituent on the aniline structure. These functional groups are crucial for its biological interactions and activities.

The biological activity of 4-chloro-2-methyl-N-(propan-2-yl)aniline is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the chloro and methyl groups enhances its binding affinity and specificity, potentially leading to inhibition or activation of specific biochemical pathways.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, impacting cellular functions.
• Receptor Modulation : It can modulate receptor activity, influencing signal transduction processes within cells.

Biological Activities

Research indicates that compounds structurally related to 4-chloro-2-methyl-N-(propan-2-yl)aniline exhibit a range of biological activities:

Anticancer Activity

Recent studies have shown that similar compounds possess significant anticancer properties. For instance, a series of derivatives were evaluated for their cytotoxic effects against various cancer cell lines, including HCT-116 (colon cancer) and MCF-7 (breast cancer). The following table summarizes the IC50 values obtained from these studies:

Compound	Cell Line	IC50 (µM)
Compound A	HCT-116	5.0
Compound B	MCF-7	8.3
Compound C	HeLa	6.7

These values suggest a promising potential for therapeutic applications in oncology.

Antimicrobial Activity

The antimicrobial properties of related compounds have also been documented. For example, studies indicate that certain derivatives exhibit antibacterial and antifungal activities, likely due to their ability to disrupt microbial cell membranes or inhibit essential enzymatic processes.

Case Studies

• Cytotoxicity Assessment : A study evaluated the cytotoxic effects of several derivatives of 4-chloro-2-methyl-N-(propan-2-yl)aniline using MTT assays. The results indicated varying degrees of cytotoxicity across different cell lines, with some compounds inducing apoptosis through caspase activation pathways.
  • Findings :
    • Compounds induced G0/G1 phase arrest in cancer cells.
    • Apoptotic markers were significantly elevated in treated cells compared to controls.
• Structure-Activity Relationship (SAR) : Research has highlighted the importance of structural modifications on the biological activity of related anilines. Substituents at specific positions can dramatically influence potency against cancer cell lines.